Cas no 744242-83-9 (2-(3-Methylphenyl)methoxybenzoic Acid)

• Product Name: 2-(3-Methylphenyl)methoxybenzoic Acid
• CAS No: 744242-83-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD05267697
• CID: 834672
• PubChem ID: 2097982
• Update Time: 2025-04-19

2-(3-Methylphenyl)methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-Methylbenzyl)oxy)benzoic acid
• 2-[(3-METHYLBENZYL)OXY]BENZOIC ACID
• Benzoic acid, 2-[(3-methylphenyl)methoxy]
• AC1M1IIJ
• AC1Q2IP5
• ALBB-009040
• CTK6C1139
• HMS1722G21
• MolPort-002-466-449
• SureCN5839858
• Z56974855
• 2-[(3-methylphenyl)methoxy]benzoic Acid
• MFCD05267697
• AKOS000116839
• CS-0221495
• NCGC00334946-01
• 2-((3-Methylbenzyl)oxy)benzoicacid
• VS-14437
• EN300-09279
• 2-[(3-Methylbenzyl)oxy]benzoic acid, AldrichCPR
• DTXSID90366521
• 744242-83-9
• A846659
• SCHEMBL5839858
• AB01326806-02
• 2-(3-Methyl-benzyloxy)-benzoic acid
• 2-(3-Methylphenyl)methoxybenzoic Acid

• MDL： MFCD05267697
• Inchi： 1S/C15H14O3/c1-11-5-4-6-12(9-11)10-18-14-8-3-2-7-13(14)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： BENLLRCXXCQLTC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.193

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids